5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H14N6O2/c24-17(14-9-13(21-22-14)15-2-1-7-25-15)20-10-12-3-4-19-16(8-12)23-6-5-18-11-23/h1-9,11H,10H2,(H,20,24)(H,21,22)
• InChI Key: QBCQSPZPAQRDKA-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NN2)C(=O)NCC3=CC(=NC=C3)N4C=CN=C4
• Molecular Formula: C17H14N6O2
• Molecular Weight: 334.33 g/mol

Description

5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of 5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide involves the inhibition of certain enzymes that are involved in various biological processes. This inhibition leads to a decrease in the activity of these enzymes, which could have therapeutic effects on certain diseases. Additionally, this compound has been found to exhibit antioxidant and anti-inflammatory properties, which could contribute to its therapeutic effects.
Biochemical and Physiological Effects
5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes such as histone deacetylases and protein kinases, which could have therapeutic effects on certain diseases. Additionally, this compound has been found to exhibit antioxidant and anti-inflammatory properties, which could contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide in lab experiments is its high yield through the synthesis method. Additionally, this compound has been extensively studied for its potential applications in the field of medicine, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide. One potential direction is to further investigate its potential applications in the treatment of cancer and Alzheimer's disease. Additionally, further research is needed to determine the safety and efficacy of this compound in human trials. Another potential direction is to investigate its potential applications in the treatment of various inflammatory diseases. Overall, the potential applications of this compound make it a promising candidate for further research.

Synthesis Methods

The synthesis of 5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide involves the reaction between furan-2-carboxylic acid, 4-(chloromethyl)pyridine hydrochloride, imidazole, and 3-aminopyrazole. The reaction is carried out in the presence of a suitable solvent and a catalyst under controlled conditions. The yield of the compound obtained through this method is high, making it a cost-effective and efficient synthesis method.

Scientific Research Applications

5-(furan-2-yl)-N-[(2-imidazol-1-ylpyridin-4-yl)methyl]-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for the treatment of various diseases such as cancer and Alzheimer's disease. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant properties, which could make it useful in the treatment of various inflammatory diseases.